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Compound of Interest

Compound Name: p-Tolyl isobutyrate

Cat. No.: B093224 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This guide provides core molecular information for p-Tolyl isobutyrate, a compound of interest

in various research and development applications. The following sections detail its fundamental

chemical properties, presented for clarity and immediate use in a scientific context.

Core Molecular Data
p-Tolyl isobutyrate is a benzoate ester recognized for its distinct aromatic properties.[1][2] Its

fundamental molecular characteristics are essential for experimental design, analytical method

development, and computational modeling.

The chemical formula for p-Tolyl isobutyrate is C₁₁H₁₄O₂.[3][4][5][6][7][8] This formula dictates

its molecular weight and elemental composition, which are foundational for stoichiometric

calculations and spectroscopic analysis. The molecular weight of p-Tolyl isobutyrate is

approximately 178.23 g/mol .[4][5][6][7][8] A more precise value based on isotopic weights is

178.2277 g/mol .[2][3]

Quantitative Molecular Summary
The following table provides a structured summary of the key quantitative data for p-Tolyl
isobutyrate.
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Parameter Value Reference

Molecular Formula C₁₁H₁₄O₂ [3][4][5][6][7][8]

Molecular Weight 178.23 g/mol [4][5][6][7][8]

Monoisotopic Molecular

Weight
178.099379692 u [2]

CAS Registry Number 103-93-5 [3]

Experimental Protocols
This document focuses on the core molecular data of p-Tolyl isobutyrate. As no experimental

procedures were cited in the compilation of this specific dataset, this section is not applicable.

Visualization of Molecular Identity
To clarify the relationship between the compound's nomenclature and its core chemical

identifiers, the following diagram illustrates the logical flow from the common name to its

empirical formula and resulting molecular weight.
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p-Tolyl Isobutyrate

Molecular Formula

C11H14O2

Molecular Weight

178.23 g/mol

Click to download full resolution via product page

Caption: Logical relationship of p-Tolyl isobutyrate's identifiers.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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